2-Fluoro-4-iodo-3-methoxypyridine

Specification

• CAS No.: 1227580-53-1
• Molecular Formula: C6H5FINO
• Molecular Weight: 253.01 g/mol
• IUPAC Name: 2-fluoro-4-iodo-3-methoxypyridine
• Standard InChI: InChI=1S/C6H5FINO/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3
• Standard InChI Key: IVXNIUMDPHLSBV-UHFFFAOYSA-N
• SMILES: COC1=C(C=CN=C1F)I
• Canonical SMILES: COC1=C(C=CN=C1F)I

Introduction

2-Fluoro-4-iodo-3-methoxypyridine is a synthetic organic compound with the molecular formula C₆H₅FINO and a molecular weight of 253.01 g/mol. It is used in various chemical syntheses due to its unique functional groups, which include a fluorine atom, an iodine atom, and a methoxy group attached to a pyridine ring.

Safety and Handling

The safety data sheet for 2-fluoro-4-iodo-3-methoxypyridine indicates that it is not classified as harmful by ingestion or inhalation based on EC Directives, but good hygiene practices should be followed to minimize exposure. It can cause eye irritation and damage, so protective measures such as gloves and appropriate eye protection are recommended. Respirators should be used if significant dust becomes airborne.

Synthesis and Applications

While specific synthesis methods for 2-fluoro-4-iodo-3-methoxypyridine are not detailed in the available literature, compounds with similar structures are often synthesized through halogenation reactions or nucleophilic substitutions. This compound can serve as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals or imaging agents due to its reactive iodine and fluorine groups.

Environmental and Health Considerations